7,7-Dimethyl-5,6,7,8-tetrahydro-thiazolo[5,4-c]azepin-4-one

• IUPAC Name: 7,7-dimethyl-6,8-dihydro-5H-[1,3]thiazolo[5,4-c]azepin-4-one
• InChI: InChI=1S/C9H12N2OS/c1-9(2)3-6-7(13-5-11-6)8(12)10-4-9/h5H,3-4H2,1-2H3,(H,10,12)
• InChI Key: NRYQHSSLMABOCK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)NC1)SC=N2)C
• Molecular Formula: C9H12N2OS
• Molecular Weight: 196.27 g/mol
• CAS RN: 435274-32-1

Description

7,7-Dimethyl-5,6,7,8-tetrahydro-thiazolo[5,4-c]azepin-4-one, also known as DMTA, is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized through a multi-step process involving the reaction of various reagents and solvents.

Mechanism of Action

The mechanism of action of 7,7-Dimethyl-5,6,7,8-tetrahydro-thiazolo[5,4-c]azepin-4-one is not fully understood, but studies have suggested that it may work by modulating various signaling pathways in the body. This compound has been shown to inhibit the activity of various enzymes and transcription factors that play a role in inflammation and oxidative stress. Additionally, this compound has been shown to modulate the activity of neurotransmitters such as serotonin and dopamine, which play a role in mood regulation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects in the body. This compound has been shown to reduce oxidative stress and inflammation, which are implicated in the pathogenesis of various diseases. Additionally, this compound has been shown to modulate the activity of neurotransmitters, leading to anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

7,7-Dimethyl-5,6,7,8-tetrahydro-thiazolo[5,4-c]azepin-4-one has various advantages and limitations for lab experiments. One major advantage of this compound is its potent antioxidant and anti-inflammatory properties, which make it a useful tool for studying the role of oxidative stress and inflammation in disease pathogenesis. However, one major limitation of this compound is its complex synthesis method, which may limit its availability and use in lab experiments.

Future Directions

There are various future directions for the study of 7,7-Dimethyl-5,6,7,8-tetrahydro-thiazolo[5,4-c]azepin-4-one. One potential direction is to further elucidate its mechanism of action and identify specific signaling pathways that it modulates. Additionally, further studies are needed to determine the therapeutic potential of this compound in various disease models. Finally, the development of more efficient and scalable synthesis methods for this compound may increase its availability and use in scientific research.

Synthesis Methods

The synthesis of 7,7-Dimethyl-5,6,7,8-tetrahydro-thiazolo[5,4-c]azepin-4-one involves a multi-step process that starts with the reaction of 2-aminothiophenol and α-bromoacetophenone in the presence of potassium carbonate and DMF. The resulting product is then subjected to a series of reactions involving various reagents and solvents, leading to the formation of this compound. The synthesis of this compound is a complex process that requires careful attention to detail and a thorough understanding of organic chemistry.

Scientific Research Applications

7,7-Dimethyl-5,6,7,8-tetrahydro-thiazolo[5,4-c]azepin-4-one has shown promising results in various scientific research applications. Studies have shown that this compound has potent antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders. Furthermore, this compound has been shown to have anxiolytic and antidepressant effects, making it a potential treatment for mental health disorders.